Cas no 40630-71-5 (2-(((2,2-Dimethyl-1,3-dioxolan-4-yl)methoxy)carbonyl)benzoic acid)

2-(((2,2-Dimethyl-1,3-dioxolan-4-yl)methoxy)carbonyl)benzoic acid structure
40630-71-5 structure
Product name:2-(((2,2-Dimethyl-1,3-dioxolan-4-yl)methoxy)carbonyl)benzoic acid
CAS No:40630-71-5
MF:C14H16O6
MW:280.2732
MDL:MFCD13180615
CID:832677
PubChem ID:11832803

2-(((2,2-Dimethyl-1,3-dioxolan-4-yl)methoxy)carbonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(((2,2-diMethyl-1,3-dioxolan-4-yl)Methoxy)carbonyl)benzoic acid
    • 2-[(2,2-dimethyl-1,3-dioxolan-4-yl)methoxycarbonyl]benzoic acid
    • 2-{[(2,2-dimethyl-1,3-dioxolan-4-yl)methoxy]carbonyl}benzoic acid
    • 2-(((2,2-dimethyl-1,3-dioxolan-4-yl)methoxy)carbonyl)benzoicacid
    • 40630-71-5
    • DB-355424
    • CS-14016
    • DTXSID50474191
    • CS-B0283
    • AKOS037649985
    • 2-(((2,2-Dimethyl-1,3-dioxolan-4-yl)methoxy)carbonyl)benzoic acid
    • MDL: MFCD13180615
    • Inchi: 1S/C14H16O6/c1-14(2)19-8-9(20-14)7-18-13(17)11-6-4-3-5-10(11)12(15)16/h3-6,9H,7-8H2,1-2H3,(H,15,16)
    • InChI Key: PCLHPOXWGFYRRM-UHFFFAOYSA-N
    • SMILES: O1C([H])(C([H])([H])OC(C2=C([H])C([H])=C([H])C([H])=C2C(=O)O[H])=O)C([H])([H])OC1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 280.09468823g/mol
  • Monoisotopic Mass: 280.09468823g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 82.1

2-(((2,2-Dimethyl-1,3-dioxolan-4-yl)methoxy)carbonyl)benzoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D765400-1g
2-(((2,2-diMethyl-1,3-dioxolan-4-yl)Methoxy)carbonyl)benzoic acid
40630-71-5 97%
1g
$205 2023-09-02
TRC
D484488-100mg
2-(((2,2-Dimethyl-1,3-dioxolan-4-yl)methoxy)carbonyl)benzoic Acid
40630-71-5
100mg
$ 65.00 2022-06-05
eNovation Chemicals LLC
D765400-10g
2-(((2,2-diMethyl-1,3-dioxolan-4-yl)Methoxy)carbonyl)benzoic acid
40630-71-5 97%
10g
$700 2023-09-02
Chemenu
CM560811-5g
2-(((2,2-Dimethyl-1,3-dioxolan-4-yl)methoxy)carbonyl)benzoic acid
40630-71-5 97%
5g
$370 2023-02-17
Chemenu
CM560811-1g
2-(((2,2-Dimethyl-1,3-dioxolan-4-yl)methoxy)carbonyl)benzoic acid
40630-71-5 97%
1g
$123 2023-02-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1057962-100mg
2-(((2,2-Dimethyl-1,3-dioxolan-4-yl)methoxy)carbonyl)benzoic acid
40630-71-5 97%
100mg
¥240.00 2024-05-14
eNovation Chemicals LLC
D765400-5g
2-(((2,2-diMethyl-1,3-dioxolan-4-yl)Methoxy)carbonyl)benzoic acid
40630-71-5 97%
5g
$450 2023-09-02
TRC
D484488-50mg
2-(((2,2-Dimethyl-1,3-dioxolan-4-yl)methoxy)carbonyl)benzoic Acid
40630-71-5
50mg
$ 50.00 2022-06-05
Chemenu
CM560811-250mg
2-(((2,2-Dimethyl-1,3-dioxolan-4-yl)methoxy)carbonyl)benzoic acid
40630-71-5 97%
250mg
$62 2023-02-17
Chemenu
CM560811-10g
2-(((2,2-Dimethyl-1,3-dioxolan-4-yl)methoxy)carbonyl)benzoic acid
40630-71-5 97%
10g
$617 2023-02-17

Recommend Articles

Recommended suppliers
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hubei Changfu Chemical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Changfu Chemical Co., Ltd.
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Heyuan Broad Spectrum Biotechnology Co., Ltd
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd